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Compound of Interest

Compound Name: 3-Chloro-6-nitroisoquinoline

Cat. No.: B1492938 Get Quote

Core Safety Profile and Hazard Analysis
A foundational principle of laboratory safety is the thorough understanding of a chemical's

inherent risks before it enters the workflow. While a specific, universally adopted Safety Data

Sheet (SDS) for 3-Chloro-6-nitroisoquinoline is not consistently published, a robust hazard

profile can be synthesized by examining its structural motifs—a chlorinated heterocyclic system

and a nitroaromatic group—and data from closely related analogues.[1][2]

GHS Hazard Classification (Anticipated)
Based on data for compounds like 5-Chloro-6-nitroisoindoline-1,3-dione and other

nitroaromatics, the following classifications should be anticipated and adhered to as a minimum

standard.[1][3]

Table 1: Anticipated GHS Hazard Profile for 3-Chloro-6-nitroisoquinoline
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Hazard Class GHS Category
Associated Hazard
Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[3]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin.[2]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[1]

[4]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.[1][4]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[1]

Causality of Hazards:

Nitroaromatic Toxicity: The nitro group is a well-documented toxophore. In biological

systems, it can be reduced to form reactive nitroso and hydroxylamino intermediates that

can induce oxidative stress and damage DNA.[5]

Chlorinated Heterocycle Reactivity: The chloro-substituent at the 3-position makes the

compound an electrophile, susceptible to nucleophilic attack. This reactivity also contributes

to its potential as a skin and eye irritant.

Engineering Controls and Personal Protective
Equipment (PPE)
Given the anticipated toxicity and irritant nature of the compound, stringent engineering

controls and a comprehensive PPE regimen are mandatory.

Primary Engineering Control: All handling of 3-Chloro-6-nitroisoquinoline, both in solid

form and in solution, must be conducted within a certified and properly functioning chemical

fume hood.[6]
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Eye and Face Protection: Chemical safety goggles conforming to EN166 (EU) or OSHA 29

CFR 1910.133 (US) standards are the minimum requirement.[1][7] A full-face shield must be

worn over goggles during procedures with a high risk of splashing, such as reaction

quenching or solvent transfer.

Hand Protection: Use chemically resistant gloves, such as nitrile, and inspect them prior to

use. Given the compound's chlorinated nature and the solvents typically used, it is critical to

consult the glove manufacturer's specifications for breakthrough time. Double-gloving is

strongly recommended.

Body Protection: A flame-resistant laboratory coat must be worn and kept fully fastened.

Ensure no skin is exposed between the glove and the coat sleeve.

Respiratory Protection: If there is any risk of aerosol generation or if engineering controls are

deemed insufficient, a NIOSH/MSHA-approved respirator with an organic vapor cartridge

and a particulate pre-filter is necessary.[1]

Diagram 1: Safety Protocol Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. cdn.caymanchem.com [cdn.caymanchem.com]

3. sigmaaldrich.com [sigmaaldrich.com]

4. tcichemicals.com [tcichemicals.com]

5. pdf.benchchem.com [pdf.benchchem.com]

6. pdf.benchchem.com [pdf.benchchem.com]

7. echemi.com [echemi.com]

To cite this document: BenchChem. [safety and handling of 3-Chloro-6-nitroisoquinoline].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1492938#safety-and-handling-of-3-chloro-6-
nitroisoquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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